Cas no 362482-24-4 (N-(5-ethyl-1,3,4-thiadiazol-2-yl)oxolane-2-carboxamide)

• Product Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)oxolane-2-carboxamide
• CAS No: 362482-24-4
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• MDL: MFCD01342965
• CID: 3080165
• PubChem ID: 2862548
• Update Time: 2025-05-20

N-(5-ethyl-1,3,4-thiadiazol-2-yl)oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-1,3,4-thiadiazol-2-yl)tetrahydro-2-furancarboxamide
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)oxolane-2-carboxamide
• HMS2688B12
• AK-968/11986767
• CBMicro_030288
• CDS1_004624
• HMS1693O13
• AKOS000654822
• DivK1c_005664
• AKOS016624994
• EN300-25291414
• MLS000765703
• 362482-24-4
• BIM-0030155.P001
• SMR000278809
• Oprea1_671626
• STK159505
• CHEMBL1728546
• CS-0242621
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)tetrahydrofuran-2-carboxamide

• MDL： MFCD01342965
• Inchi： 1S/C9H13N3O2S/c1-2-7-11-12-9(15-7)10-8(13)6-4-3-5-14-6/h6H,2-5H2,1H3,(H,10,12,13)
• InChI Key： KKBVPDRSYCAPEU-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1NC(C1CCCO1)=O

Computed Properties

• Exact Mass: 227.07284784Da
• Monoisotopic Mass: 227.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-ethyl-1,3,4-thiadiazol-2-yl)oxolane-2-carboxamide

N-(5-Ethyl-1,3,4-Thiadiazol-2-Yl)Oxolane-2-Carboxamide: A Comprehensive Overview

The compound CAS No. 362482-24-4, also known as N-(5-Ethyl-1,3,4-Thiadiazol-2-Yl)Oxolane-2-Carboxamide, is a fascinating molecule with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Chemical Structure and Properties

The molecular structure of N-(5-Ethyl-1,3,4-Thiadiazol-2-Yl)Oxolane-2-Carboxamide is characterized by a thiadiazole ring fused with an oxolane (tetrahydrofuran) moiety. The thiadiazole ring is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom, which contributes to its stability and reactivity. The ethyl group attached to the thiadiazole ring adds further complexity to the molecule's electronic properties. The oxolane ring introduces a cyclic ether structure, enhancing the compound's solubility and bioavailability.

Synthesis Methods

The synthesis of CAS No. 362482-24-4 involves a multi-step process that typically begins with the preparation of the thiadiazole derivative. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing this compound. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions and improve yield. The use of eco-friendly solvents and catalysts has also been explored to align with green chemistry principles.

Applications in Pharmaceuticals

N-(5-Ethyl-1,3,4-Thiadiazol-2-Yl)Oxolane-2-Carboxamide has shown promise in the pharmaceutical industry as a potential drug candidate. Its ability to interact with specific biological targets makes it a valuable molecule for drug design. Recent studies have highlighted its potential as an anti-inflammatory agent due to its inhibitory effects on cyclooxygenase enzymes. Additionally, the compound has demonstrated antioxidant properties, which could be beneficial in treating oxidative stress-related diseases.

Agrochemical Applications

In the field of agrochemistry, this compound has been investigated for its pesticidal properties. Research indicates that it exhibits potent activity against various insect pests and fungal pathogens. Its mechanism of action involves disrupting key metabolic pathways in target organisms, leading to their demise. The development of formulations incorporating this compound could provide an eco-friendly alternative to conventional pesticides.

Materials Science Insights

The unique electronic properties of CAS No. 362482-24-4 make it an interesting candidate for applications in materials science. Recent studies have explored its use as a building block for advanced materials such as conductive polymers and nanomaterials. Its ability to form stable complexes with metal ions could pave the way for innovative applications in catalysis and sensing technologies.

Toxicological Studies

To ensure safe handling and application of this compound, extensive toxicological studies have been conducted. Results indicate that it exhibits low toxicity at therapeutic doses; however, prolonged exposure may lead to adverse effects. Regulatory agencies have recommended strict adherence to safety guidelines when working with this compound.

In conclusion,N-(5-Ethyl-1,3,4-Thiadiazol-2-Yl)Oxolane-2-Carboxamide stands out as a versatile compound with immense potential across multiple disciplines. Ongoing research continues to uncover new applications and improve its utility further solidifying its position as an important molecule in contemporary science.